Cas no 1806907-80-1 (2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine
• CAS No: 1806907-80-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4874467
• Update Time: 2025-07-23

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H4BrF3N2/c9-2-7-4(3-13)5(10)1-6(14-7)8(11)12/h1,8H,2H2
• InChI Key： ASLHFRVNSQYUBU-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine

Introduction to 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1806907-80-1)

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806907-80-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly its bromomethyl, cyano, and fluorinated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong> bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. The< strong> cyano group at the 3-position contributes to the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the presence of< strong> difluoromethyl and< strong> fluoropyridine substituents enhances the metabolic stability and lipophilicity of potential drug candidates, making them more suitable for oral administration.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The< strong> fluorinated pyridines have emerged as key scaffolds in this endeavor due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds like< strong> 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine have been explored for their potential in inhibiting kinases and other enzymes overexpressed in tumor cells. Preclinical studies have demonstrated that such derivatives can exhibit potent antitumor activity by disrupting critical signaling pathways involved in cell proliferation and survival.

The< strong> difluoromethyl group is particularly noteworthy for its ability to improve pharmacokinetic properties of drug candidates. This moiety enhances binding affinity by increasing lipophilicity while reducing metabolic susceptibility. Furthermore, the< strong> cyano group can serve as a handle for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound. For instance, replacing the cyano group with an amide or ester can alter the solubility and bioavailability of the molecule.

The synthesis of< strong> 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine involves multi-step organic transformations that require precise control over reaction conditions. Typically, fluorination and bromination reactions are employed to introduce the respective substituents onto the pyridine core. Advanced techniques such as transition-metal catalysis have been utilized to achieve high regioselectivity and yield. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.

In academic research circles, this compound has been employed as a building block for generating libraries of analogs with varying biological activities. High-throughput screening (HTS) approaches have been used to identify lead compounds with desirable pharmacological properties. The structural diversity introduced by modifications at different positions allows researchers to explore multiple therapeutic avenues simultaneously.

The< strong> bromomethyl functionality is particularly useful for constructing biaryl structures, which are prevalent in many drugs on the market today. By employing palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, chemists can seamlessly integrate this compound into larger molecular frameworks. Such transformations have been instrumental in developing kinase inhibitors that target specific mutations associated with cancer.

Electrochemical methods have also been explored as an alternative route to functionalize< strong> 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine. These techniques offer advantages such as milder reaction conditions and reduced reliance on hazardous reagents. By leveraging electrochemical activation, researchers can achieve selective bromination or fluorination without compromising yield or purity.

The growing interest in< strong> fluorinated pyridines has spurred innovation in synthetic methodologies tailored to their unique chemistry. For instance, photoredox catalysis has been employed to introduce fluorine atoms at specific positions with high precision. Such advances are crucial for optimizing synthetic routes while maintaining scalability for industrial production.

In conclusion, 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1806907-80-1) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its structural features enable diverse functionalization strategies that can yield novel therapeutic agents targeting various diseases. As synthetic chemistry continues to evolve, compounds like this will remain indispensable tools for discovering next-generation drugs capable of addressing unmet medical needs.